Cas no 1248009-70-2 (2,2-difluoro-3-hydroxy-5-methylhexanoic acid)

• Product Name: 2,2-difluoro-3-hydroxy-5-methylhexanoic acid
• CAS No: 1248009-70-2
• MF: C₇H₁₂F₂O₃
• MW: 182.165189743042
• CID: 5806145
• PubChem ID: 57474515
• Update Time: 2024-01-16

2,2-difluoro-3-hydroxy-5-methylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-hydroxy-5-methylhexanoic acid
• Hexanoic acid, 2,2-difluoro-3-hydroxy-5-methyl-
• EN300-1629145
• AKOS011684771
• 1248009-70-2
• SCHEMBL891958
• CS-0274059

• Inchi： 1S/C7H12F2O3/c1-4(2)3-5(10)7(8,9)6(11)12/h4-5,10H,3H2,1-2H3,(H,11,12)
• InChI Key： YZSBYFDDBFWMDT-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(F)(F)C(O)CC(C)C

Computed Properties

• Exact Mass: 182.07545056g/mol
• Monoisotopic Mass: 182.07545056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.231±0.06 g/cm3(Predicted)
• Boiling Point: 280.0±40.0 °C(Predicted)
• pka: 1.11±0.10(Predicted)